Cas no 1048917-20-9 (1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid
• CAS No: 1048917-20-9
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 97878
• PubChem ID: 45156981
• Update Time: 2025-06-07

1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(5-methyl-2-benzoxazolyl)-
• I04-1411
• 1-(5-methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid
• 1-(5-METHYLBENZO[D]OXAZOL-2-YL)PIPERIDINE-4-CARBOXYLICACID
• 1048917-20-9
• FT-0749289
• A801089
• 1-(5-methyl-1,3-benzoxazol-2-yl)-4-piperidinecarboxylic acid
• DTXSID90669529
• AKOS015893052
• 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C14H16N2O3/c1-9-2-3-12-11(8-9)15-14(19-12)16-6-4-10(5-7-16)13(17)18/h2-3,8,10H,4-7H2,1H3,(H,17,18)
• InChI Key： DOQBYCONUAYJOK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 260.11600
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.57000
• LogP: 2.50220

Additional information on 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid

Professional Introduction to 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic Acid (CAS No. 1048917-20-9)

1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid, with the CAS number 1048917-20-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both the benzo[d]oxazole and piperidine moieties, which are well-documented for their role in modulating various biological pathways.

The benzo[d]oxazole ring is a prominent scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its aromatic system provides stability and interacts favorably with biological targets, making it a valuable component in drug design. Specifically, the 5-methyl substituent on the benzo[d]oxazole ring enhances the molecule's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. This modification is often strategically employed to optimize pharmacokinetic profiles.

On the other hand, the piperidine moiety is another critical component of this compound. Piperidine derivatives are widely recognized for their role as pharmacophores in drug development. They exhibit a broad spectrum of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The introduction of a carboxylic acid group at the 4-position of the piperidine ring further expands the compound's potential applications by enabling various chemical modifications and interactions with biological targets.

The combination of these two heterocyclic systems in 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid creates a versatile platform for further derivatization and exploration of its pharmacological properties. Researchers have been particularly interested in its potential as a lead compound for developing novel therapeutic agents. The unique structural features of this molecule make it an attractive candidate for investigating its interactions with enzymes and receptors involved in various disease pathways.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The benzo[d]oxazole-piperidine hybrid structure has shown promise in preclinical models for several therapeutic areas. For instance, researchers have explored its potential as an antagonist or agonist for neurotransmitter receptors, which could be relevant in treating neurological disorders such as depression and anxiety. Additionally, the compound's ability to modulate inflammatory pathways has been investigated, suggesting its utility in developing anti-inflammatory medications.

In terms of synthetic chemistry, 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid can be synthesized through multi-step organic reactions that involve cyclization, functional group transformations, and purification techniques. The synthesis often requires careful optimization to ensure high yield and purity, which are crucial for subsequent pharmacological evaluations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic properties of this compound are also subjects of intense research. Studies have demonstrated that modifications at different positions of the molecule can significantly impact its absorption rate, distribution within tissues, metabolic stability, and excretion half-life. Understanding these parameters is essential for designing effective drug candidates that exhibit optimal therapeutic effects while minimizing side effects.

One notable aspect of 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid is its potential as a scaffold for structure-based drug design. Computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and receptor-ligand interactions, guiding researchers in optimizing lead compounds for clinical development.

The compound's role in addressing neurological disorders has been a focal point of recent investigations. Neurotransmitter receptor modulation is a key strategy in managing conditions like Parkinson's disease and Alzheimer's disease. By targeting specific receptors or enzymes involved in these pathways, 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid has shown promise in preclinical studies as a potential therapeutic agent. Further research is ongoing to elucidate its mechanisms of action and evaluate its efficacy in animal models.

Another area where this compound has drawn interest is its potential application in anti-inflammatory therapies. Chronic inflammation is associated with various diseases, including arthritis and cardiovascular disorders. The ability of 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid to modulate inflammatory pathways suggests its utility as an anti-inflammatory agent. Researchers are exploring how it interacts with inflammatory mediators and signaling cascades to exert its therapeutic effects.

The chemical diversity inherent in this molecule also makes it an attractive candidate for developing next-generation drugs with improved efficacy and reduced toxicity profiles. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can generate libraries of derivatives based on this scaffold to identify novel compounds with enhanced pharmacological properties.

In conclusion, 1-(5-Methylbenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid (CAS No. 1048917-20-9) represents a promising area of research within pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its combination of heterocyclic systems offers a versatile platform for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques like CRISPR gene editing tools or next-generation sequencing technologies (NGS), compounds like this will play an increasingly pivotal role in developing innovative treatments for human diseases.